Cas no 1509832-32-9 (2-(2-fluoro-4-methoxyphenyl)methylpyrrolidine)
2-(2-fluoro-4-methoxyphenyl)methylpyrrolidine Chemical and Physical Properties
Names and Identifiers
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- 2-(2-fluoro-4-methoxyphenyl)methylpyrrolidine
- 1509832-32-9
- 2-[(2-fluoro-4-methoxyphenyl)methyl]pyrrolidine
- EN300-1841117
-
- Inchi: 1S/C12H16FNO/c1-15-11-5-4-9(12(13)8-11)7-10-3-2-6-14-10/h4-5,8,10,14H,2-3,6-7H2,1H3
- InChI Key: MVEPTTHVBJQRAO-UHFFFAOYSA-N
- SMILES: FC1C=C(C=CC=1CC1CCCN1)OC
Computed Properties
- Exact Mass: 209.121592296g/mol
- Monoisotopic Mass: 209.121592296g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 21.3Ų
2-(2-fluoro-4-methoxyphenyl)methylpyrrolidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1841117-0.05g |
2-[(2-fluoro-4-methoxyphenyl)methyl]pyrrolidine |
1509832-32-9 | 0.05g |
$827.0 | 2023-09-19 | ||
| Enamine | EN300-1841117-0.1g |
2-[(2-fluoro-4-methoxyphenyl)methyl]pyrrolidine |
1509832-32-9 | 0.1g |
$867.0 | 2023-09-19 | ||
| Enamine | EN300-1841117-0.25g |
2-[(2-fluoro-4-methoxyphenyl)methyl]pyrrolidine |
1509832-32-9 | 0.25g |
$906.0 | 2023-09-19 | ||
| Enamine | EN300-1841117-0.5g |
2-[(2-fluoro-4-methoxyphenyl)methyl]pyrrolidine |
1509832-32-9 | 0.5g |
$946.0 | 2023-09-19 | ||
| Enamine | EN300-1841117-1.0g |
2-[(2-fluoro-4-methoxyphenyl)methyl]pyrrolidine |
1509832-32-9 | 1g |
$1272.0 | 2023-05-26 | ||
| Enamine | EN300-1841117-2.5g |
2-[(2-fluoro-4-methoxyphenyl)methyl]pyrrolidine |
1509832-32-9 | 2.5g |
$1931.0 | 2023-09-19 | ||
| Enamine | EN300-1841117-5.0g |
2-[(2-fluoro-4-methoxyphenyl)methyl]pyrrolidine |
1509832-32-9 | 5g |
$3687.0 | 2023-05-26 | ||
| Enamine | EN300-1841117-10.0g |
2-[(2-fluoro-4-methoxyphenyl)methyl]pyrrolidine |
1509832-32-9 | 10g |
$5467.0 | 2023-05-26 | ||
| Enamine | EN300-1841117-1g |
2-[(2-fluoro-4-methoxyphenyl)methyl]pyrrolidine |
1509832-32-9 | 1g |
$986.0 | 2023-09-19 | ||
| Enamine | EN300-1841117-5g |
2-[(2-fluoro-4-methoxyphenyl)methyl]pyrrolidine |
1509832-32-9 | 5g |
$2858.0 | 2023-09-19 |
2-(2-fluoro-4-methoxyphenyl)methylpyrrolidine Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
Additional information on 2-(2-fluoro-4-methoxyphenyl)methylpyrrolidine
Recent Advances in the Study of 2-(2-fluoro-4-methoxyphenyl)methylpyrrolidine (CAS: 1509832-32-9) in Chemical Biology and Pharmaceutical Research
The compound 2-(2-fluoro-4-methoxyphenyl)methylpyrrolidine (CAS: 1509832-32-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This molecule, characterized by its unique fluorinated and methoxylated phenyl ring attached to a pyrrolidine scaffold, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. Recent literature highlights its role as a promising candidate for the development of novel therapeutics targeting neurological disorders and inflammatory diseases.
One of the key areas of research involving 2-(2-fluoro-4-methoxyphenyl)methylpyrrolidine is its potential as a modulator of neurotransmitter systems. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits high affinity for serotonin and dopamine receptors, suggesting its utility in treating conditions such as depression and Parkinson's disease. The study employed advanced computational modeling and in vitro binding assays to characterize the compound's interactions with these receptors, providing a solid foundation for further preclinical development.
In addition to its neurological applications, recent investigations have explored the anti-inflammatory properties of 2-(2-fluoro-4-methoxyphenyl)methylpyrrolidine. A research team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that this compound significantly inhibits the production of pro-inflammatory cytokines in macrophage cells. The study utilized a combination of molecular docking simulations and cell-based assays to identify the compound's mechanism of action, which involves the suppression of NF-κB signaling pathways. These findings position the molecule as a potential lead compound for the development of new anti-inflammatory drugs.
Another notable advancement is the synthesis and optimization of 2-(2-fluoro-4-methoxyphenyl)methylpyrrolidine derivatives to enhance their pharmacokinetic properties. A 2024 paper in European Journal of Medicinal Chemistry detailed the design of several analogs with improved metabolic stability and blood-brain barrier permeability. The researchers employed structure-activity relationship (SAR) studies to identify key structural modifications that enhance the compound's efficacy and safety profile. These optimized derivatives are currently undergoing further evaluation in animal models of disease.
The safety and toxicity profile of 2-(2-fluoro-4-methoxyphenyl)methylpyrrolidine have also been a focus of recent research. A comprehensive toxicological assessment published in Chemical Research in Toxicology revealed that the compound exhibits a favorable safety profile at therapeutic doses, with minimal off-target effects. The study included in vitro cytotoxicity assays and in vivo toxicity studies in rodents, providing critical data for future clinical translation.
In conclusion, the growing body of research on 2-(2-fluoro-4-methoxyphenyl)methylpyrrolidine (CAS: 1509832-32-9) underscores its potential as a versatile scaffold for drug development. Its dual activity in modulating neurotransmitter systems and inhibiting inflammatory pathways makes it a promising candidate for treating a range of diseases. Future studies are expected to focus on advancing the most promising derivatives through preclinical and clinical trials, paving the way for new therapeutic options in neurology and immunology.
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